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Compound of Interest

Compound Name: 17:0-20:3 PG-d5

CAS No.: 2342575-52-2

Cat. No.: B15554051

Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties and

applications of 17:0-20:3 PG-d5, a deuterated phosphatidylglycerol. It is intended for

researchers, scientists, and professionals in drug development and lipidomics who utilize stable

isotope-labeled internal standards for mass spectrometry-based quantification.

Physicochemical Properties
17:0-20:3 PG-d5, also known as 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-

(1'-rac-glycerol)(sodium salt), is a synthetic, deuterated phospholipid.[1][2] The five deuterium

atoms are located on the glycerol backbone, which provides a distinct mass shift for use as an

internal standard in mass spectrometry.[3]

The molecular formula of 17:0-20:3 PG-d5 is C43H73D5NaO10P.[1][2][4] It has a molecular

weight of approximately 814.07 g/mol .[1][5] This compound is typically supplied as a solution

with a purity of over 99% and should be stored at -20°C.[2]
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Property Value References

Molecular Formula C43H73D5NaO10P [1][2][4]

Molecular Weight 814.07 g/mol [1][5]

Alternate Molecular Weight 814.08 g/mol [2][4][6]

Exact Mass 813.55 [2]

CAS Number
2936622-53-4 or 2342575-52-

2
[1][2][4][5]

Purity >99% [2]

Storage Temperature -20°C [2]

Percent Composition
C: 63.44%, H: 10.28%, Na:

2.82%, O: 19.65%, P: 3.80%
[2]

Application in Lipidomics
17:0-20:3 PG-d5 serves as a crucial internal standard in lipidomics research, particularly in

quantitative analyses using mass spectrometry.[3][6][7][8][9] The incorporation of five

deuterium atoms provides a known, stable isotope signature that allows for the accurate

quantification of endogenous, non-labeled phosphatidylglycerols and other lipid species in

complex biological samples.[3]

Experimental Workflow:

In a typical lipidomics workflow, a known amount of 17:0-20:3 PG-d5 is spiked into a biological

sample (e.g., plasma, serum, tissue homogenate) prior to lipid extraction.[6] Following

extraction and separation, typically by liquid chromatography, the sample is analyzed by mass

spectrometry. The signal intensity of the endogenous lipid of interest is then compared to the

signal intensity of the deuterated internal standard. This ratio is used to calculate the absolute

or relative abundance of the endogenous lipid, correcting for variations in sample preparation

and instrument response.
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A generalized workflow for quantitative lipidomics using an internal standard.

Experimental Protocols
While specific, detailed experimental protocols for the use of 17:0-20:3 PG-d5 are proprietary

to individual research laboratories and analytical platforms, its application is noted in

established lipidomics methodologies such as Hydrophilic Interaction Liquid Chromatography-

Tandem Mass Spectrometry (HILIC-MS/MS) and Ozone-Induced Dissociation (OzID) mass

spectrometry.[6][8] In these methods, 17:0-20:3 PG-d5 is included in a mixture of internal

standards to enable the quantification and structural elucidation of a wide range of lipid

species.

Signaling Pathways
As a synthetic, deuterated lipid, 17:0-20:3 PG-d5 is not known to be involved in endogenous

signaling pathways. Its primary utility is as an analytical tool for the study of naturally occurring

lipids that may have roles in cellular signaling.

In summary, 17:0-20:3 PG-d5 is a well-characterized, high-purity, deuterated phospholipid that

is an essential tool for accurate and precise quantification of lipids in complex biological

matrices by mass spectrometry. Its defined molecular weight and isotopic enrichment make it

an ideal internal standard for advanced lipidomics research.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15554051/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-17-0-20-3-pg-d5
https://www.benchchem.com/product/b15554051/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-20-3-pg-d5
https://scholarlypublications.universiteitleiden.nl/access/item%3A3719982/view
https://www.researchgate.net/figure/OzID-data-analysis-results-for-a-polyunsaturated-lipid-standard-Results-shown-for_fig3_370127672
https://www.benchchem.com/product/b15554051/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-20-3-pg-d5
https://www.benchchem.com/product/b15554051/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-20-3-pg-d5
https://www.benchchem.com/product/b15554051/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-20-3-pg-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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